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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

Technical Support Center: Carbon Tetraiodide (CI₄)
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the optimal storage and handling of carbon
tetraiodide (CI₄) to ensure its stability and integrity in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for carbon tetraiodide?

A1: To ensure stability, carbon tetraiodide should be stored in a cool, dry, and well-ventilated

place.[1] The recommended storage temperature is between 2°C and 8°C.[1][2][3] It is crucial

to keep the container tightly closed and to handle and store the compound under an inert gas

like argon or nitrogen.[1][4][5]

Q2: Why is carbon tetraiodide considered a sensitive chemical?

A2: Carbon tetraiodide is highly sensitive to heat, light, and moisture.[2][3][4] Exposure to

these elements can cause it to decompose.[3] Because of the structural crowding of the iodine

atoms, the molecule is thermally and photochemically unstable.[6]

Q3: What are the signs of carbon tetraiodide decomposition?

A3: A key sign of decomposition is the presence of elemental iodine (I₂), which may appear as

a purplish vapor or cause the red crystals to darken and have an odor of iodine.[3][4] The
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primary decomposition products are tetraiodoethylene (C₂I₄) and iodine.[2][3]

Q4: How should I handle carbon tetraiodide safely in the laboratory?

A4: Always handle carbon tetraiodide in a well-ventilated area, preferably in a fume hood.[1]

[7] Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses with side-shields, and a lab coat.[1][5] Avoid creating dust when handling the

solid material.[1]

Q5: What materials are incompatible with carbon tetraiodide?

A5: Carbon tetraiodide is incompatible with strong oxidizing agents.[1][2] It can also react with

water, undergoing slight hydrolysis to produce iodoform and iodine.[6] Contact with certain

metals or bromine trifluoride can lead to vigorous or explosive reactions.[4]
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Observed Issue Probable Cause(s)
Recommended Actions &

Solutions

Discoloration of Crystals

(darkening, purplish tint)

Exposure to light or heat

leading to photochemical or

thermal decomposition.[2][3][6]

1. Immediately move the

container to a dark,

refrigerated location (2-8°C).

[1]2. Evaluate the extent of

decomposition. For critical

experiments, using a fresh,

unopened container is

recommended.3. If

repurification is necessary,

sublimation in a vacuum can

be performed by experienced

personnel.[4][8]

Odor of Iodine Detected Upon

Opening Container

Decomposition has occurred,

releasing free iodine.[3][4] This

may be due to improper

sealing or prolonged storage.

1. Handle the material in a

fume hood to avoid inhaling

iodine vapor.[1]2. Confirm that

the container was sealed

tightly and under an inert

atmosphere.3. For future

storage, ensure the container

cap is secure and consider

using a secondary seal like

Parafilm®.

Poor Reactivity or Inconsistent

Experimental Results

The reagent has likely

degraded, reducing its purity

and effective concentration.

1. Discontinue use of the

suspect reagent.2. Procure a

new batch of carbon

tetraiodide and store it under

the recommended optimal

conditions immediately upon

receipt.3. Perform a quality

control check on the new

reagent before use if your

application is highly sensitive.
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Moisture Clumps or Crystalline

Changes

Exposure to humidity, leading

to hydrolysis.[4][6]

1. The compound's integrity is

compromised. It is not

recommended for use in

moisture-sensitive reactions.2.

Discard the reagent according

to your institution's hazardous

waste disposal protocols.[5]3.

Ensure storage areas are dry

and always handle the reagent

in a dry environment (e.g.,

glove box for highly sensitive

applications).

Quantitative Data Summary
The following table summarizes key quantitative data regarding the physical properties and

storage of carbon tetraiodide.

Parameter Value Reference(s)

Recommended Storage

Temperature
2°C to 8°C [1][2][3]

Alternative Recommended

Storage
Near 0°C (32°F) [6]

Melting Point
~168-171°C (with

decomposition)
[1][2][9][10]

Appearance
Red to dark violet crystalline

solid
[1][2][11]

Sensitivity
Light, heat, and moisture

sensitive
[2][3][4][7]

Incompatibilities Strong oxidizing agents, water [1][2][6]

Decomposition Products
Tetraiodoethylene (C₂I₄),

Iodine (I₂)
[2][3][6]
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Experimental Protocols
Protocol: Qualitative Assessment of Carbon Tetraiodide
Stability
This protocol provides a general method for assessing the purity and stability of a carbon
tetraiodide sample, particularly after suspected exposure to adverse conditions.

Objective: To detect the presence of iodine (I₂), a primary decomposition product, in a sample

of carbon tetraiodide.

Materials:

Carbon tetraiodide sample

Chloroform or benzene

Test tubes

Deionized water

Starch solution (1% w/v), freshly prepared

Methodology:

Sample Preparation: In a fume hood, dissolve a small amount (~50 mg) of the carbon
tetraiodide sample in 2-3 mL of chloroform or benzene in a test tube. Pure carbon
tetraiodide should yield a clear red solution.[6]

Visual Inspection: Observe the solution. The presence of a distinct violet or deep purple color

indicates a significant concentration of free iodine.

Starch Test for Trace Iodine: a. In a separate test tube, add approximately 5 mL of deionized

water. b. Carefully add a few drops of the carbon tetraiodide solution from step 1 to the

water. c. Shake the test tube gently to extract any free iodine into the aqueous layer. d. Allow

the layers to separate. e. To the top aqueous layer, add 2-3 drops of the freshly prepared

starch solution.
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Result Interpretation: The formation of a deep blue-black color in the aqueous layer upon

addition of the starch solution confirms the presence of free iodine, indicating that the

carbon tetraiodide sample has undergone decomposition. The absence of this color

suggests the sample is relatively free of iodine contamination.

Mandatory Visualization
The following diagram illustrates the key factors affecting carbon tetraiodide stability and the

recommended workflow for its proper storage and handling.
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Optimal Storage Protocol

Factors Causing Decomposition

Store at 2-8°C
(or near 0°C)

Under Inert Gas
(Argon/Nitrogen)

Tightly Sealed Container

Protect from Light
(Amber Vial/Dark)

Heat

Decomposition Suspected

Light Moisture

Carbon Tetraiodide
(CI4)

Visual Check:
- Uniform Red Crystals?

- No Iodine Odor?

Stable
Proceed to Use

YesNo

Post-Use Storage

Troubleshoot:
- Perform Quality Test

- Consider Repurification
- Discard if Necessary

Click to download full resolution via product page

Caption: Workflow for ensuring carbon tetraiodide stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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